Cas no 23767-67-1 (1,1,2,2-Cyclopropanetetracarbonitrile,(3-chlorophenyl)-)

1,1,2,2-Cyclopropanetetracarbonitrile,(3-chlorophenyl)- structure
23767-67-1 structure
Product Name:1,1,2,2-Cyclopropanetetracarbonitrile,(3-chlorophenyl)-
CAS No:23767-67-1
MF:C13H5ClN4
MW:252.658600568771
CID:290425
PubChem ID:263800
Update Time:2025-04-19

1,1,2,2-Cyclopropanetetracarbonitrile,(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Cyclopropanetetracarbonitrile,(3-chlorophenyl)-
    • 3-(3-chlorophenyl)-1,1,2,2-tetracyanocyclopropane
    • 3-(3-chlorophenyl)-1,1,2,2-tetracyanopropane
    • 3-(3-Chlor-phenyl)-1,1,2,2-tetracyano-cyclopropan
    • 3-< 3-Chlor-phenyl> -1,1,2,2-tetracyano-cyclopropan
    • A816936
    • AC1L6AHX
    • AC1Q4RLT
    • AG-J-45031
    • AR-1E6590
    • CTK4F2198
    • NSC98475
    • DTXSID90294875
    • 23767-67-1
    • NSC-98475
    • 3-(3-chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
    • Inchi: 1S/C13H5ClN4/c14-10-3-1-2-9(4-10)11-12(5-15,6-16)13(11,7-17)8-18/h1-4,11H
    • InChI Key: WALJDIVSQDUZLO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C(C#N)(C#N)C1(C#N)C#N

Computed Properties

  • Exact Mass: 252.02045
  • Monoisotopic Mass: 252.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 593°Cat760mmHg
  • Flash Point: 290.5°C
  • Refractive Index: 1.628
  • PSA: 95.16
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